Cas no 1164537-02-3 ((2E)-2-[(E)-3-(4-bromophenoxy)benzoyl]-3-(dimethylamino)prop-2-enenitrile)

(2E)-2-[(E)-3-(4-Bromophenoxy)benzoyl]-3-(dimethylamino)prop-2-enenitrile is a brominated α,β-unsaturated nitrile derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a conjugated enone system linked to a dimethylamino group and a 4-bromophenoxy substituent, offering reactivity for further functionalization. The compound’s electron-withdrawing nitrile and bromophenoxy groups enhance its utility as an intermediate in cross-coupling reactions or as a precursor for bioactive molecules. The dimethylamino moiety may facilitate solubility in polar solvents, aiding in purification and handling. This compound is of interest for studies in medicinal chemistry, particularly in the development of enzyme inhibitors or fluorescent probes due to its conjugated π-system.

(2E)-2-[(E)-3-(4-bromophenoxy)benzoyl]-3-(dimethylamino)prop-2-enenitrile structure

1164537-02-3 structure

Product Name:(2E)-2-[(E)-3-(4-bromophenoxy)benzoyl]-3-(dimethylamino)prop-2-enenitrile

CAS No:1164537-02-3

MF:C₁₈H₁₅BrN₂O₂

MW:371.227903604507

CID:5186618

Update Time:2025-06-09

(2E)-2-[(E)-3-(4-bromophenoxy)benzoyl]-3-(dimethylamino)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

- (2E)-2-[(E)-3-(4-bromophenoxy)benzoyl]-3-(dimethylamino)prop-2-enenitrile
- Inchi： 1S/C18H15BrN2O2/c1-21(2)12-14(11-20)18(22)13-4-3-5-17(10-13)23-16-8-6-15(19)7-9-16/h3-10,12H,1-2H3/b14-12+
- InChI Key： YBIIMEOJAVSMKJ-WYMLVPIESA-N
- SMILES： C(/C#N)(=C/N(C)C)\C(=O)C1C=CC=C(OC2=CC=C(C=C2)Br)C=1

(2E)-2-[(E)-3-(4-bromophenoxy)benzoyl]-3-(dimethylamino)prop-2-enenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	MS-0821-1MG	(E)-2-[3-(4-bromophenoxy)benzoyl]-3-(dimethylamino)-2-propenenitrile	1164537-02-3	>90%	1mg	£37.00	2025-02-08
Key Organics Ltd	MS-0821-5MG	(E)-2-[3-(4-bromophenoxy)benzoyl]-3-(dimethylamino)-2-propenenitrile	1164537-02-3	>90%	5mg	£46.00	2025-02-08
Key Organics Ltd	MS-0821-10MG	(E)-2-[3-(4-bromophenoxy)benzoyl]-3-(dimethylamino)-2-propenenitrile	1164537-02-3	>90%	10mg	£63.00	2025-02-08
Key Organics Ltd	MS-0821-20MG	(E)-2-[3-(4-bromophenoxy)benzoyl]-3-(dimethylamino)-2-propenenitrile	1164537-02-3	>90%	20mg	￡76.00	2023-04-17
Key Organics Ltd	MS-0821-50MG	(E)-2-[3-(4-bromophenoxy)benzoyl]-3-(dimethylamino)-2-propenenitrile	1164537-02-3	>90%	50mg	£102.00	2025-02-08
Key Organics Ltd	MS-0821-100MG	(E)-2-[3-(4-bromophenoxy)benzoyl]-3-(dimethylamino)-2-propenenitrile	1164537-02-3	>90%	100mg	£146.00	2025-02-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00934940-1g	(2E)-2-[(E)-3-(4-Bromophenoxy)benzoyl]-3-(dimethylamino)prop-2-enenitrile	1164537-02-3	90%	1g	￥2401.0	2023-04-05
Ambeed	A956493-1g	(2E)-2-[(E)-3-(4-Bromophenoxy)benzoyl]-3-(dimethylamino)prop-2-enenitrile	1164537-02-3	90%	1g	$350.0	2024-04-26

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Additional information on (2E)-2-[(E)-3-(4-bromophenoxy)benzoyl]-3-(dimethylamino)prop-2-enenitrile

Comprehensive Analysis of (2E)-2-[(E)-3-(4-bromophenoxy)benzoyl]-3-(dimethylamino)prop-2-enenitrile (CAS No. 1164537-02-3)

The compound (2E)-2-[(E)-3-(4-bromophenoxy)benzoyl]-3-(dimethylamino)prop-2-enenitrile, identified by its CAS No. 1164537-02-3, is a specialized organic molecule with significant potential in pharmaceutical and material science research. Its unique structure, featuring a 4-bromophenoxy group and a dimethylamino moiety, makes it a subject of interest for researchers exploring novel bioactive compounds and advanced materials. This article delves into its properties, applications, and relevance to current scientific trends.

One of the most intriguing aspects of (2E)-2-[(E)-3-(4-bromophenoxy)benzoyl]-3-(dimethylamino)prop-2-enenitrile is its potential role in drug discovery. The presence of the 4-bromophenoxy group suggests possible interactions with biological targets, while the dimethylamino functionality could enhance solubility and bioavailability. Recent studies have highlighted the growing demand for small-molecule inhibitors and kinase modulators, areas where this compound may find utility. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues.

In addition to its pharmaceutical applications, CAS No. 1164537-02-3 has garnered attention in the field of organic electronics. The conjugated system formed by its prop-2-enenitrile backbone and aromatic rings makes it a candidate for optoelectronic materials. With the rise of flexible electronics and OLED technology, compounds like this are being investigated for their charge transport properties and photophysical behavior. This aligns with the broader industry shift toward sustainable and high-performance materials.

The synthesis of (2E)-2-[(E)-3-(4-bromophenoxy)benzoyl]-3-(dimethylamino)prop-2-enenitrile involves multi-step organic reactions, often employing palladium-catalyzed cross-coupling and Knoevenagel condensation. These methods are widely discussed in academic circles, reflecting the compound's relevance to modern synthetic chemistry. Researchers are also exploring green chemistry approaches to optimize its production, addressing concerns about environmental impact and cost efficiency.

From a commercial perspective, CAS No. 1164537-02-3 is part of a growing market for high-value intermediates in the chemical industry. Its potential applications in agrochemicals and specialty chemicals further underscore its versatility. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios, catering to the demand for tailor-made solutions in research and development.

In conclusion, (2E)-2-[(E)-3-(4-bromophenoxy)benzoyl]-3-(dimethylamino)prop-2-enenitrile represents a compelling case study at the intersection of chemistry, biology, and materials science. Its structural features and diverse applications make it a valuable subject for ongoing research. As scientific inquiry continues to evolve, compounds like this will likely play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.